Ethanaminium, 2,2'-((7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-diyl)bis((1-oxo-3,1-propanediyl)oxy))bis(N,N,N-trimethyl-
Overview
Description
PH 1008 is a porphyrin photosensitizer that may be useful as a diagnostic tool.
Scientific Research Applications
1. Synthesis and Characterization of Porphyrin Complexes
Studies have involved the synthesis and characterization of porphyrin complexes, which are structurally related to the compound . For instance, cobalt(II) complexes of hematoporphyrin IX and protoporphyrin IX were immobilized on titanium(IV) oxide on a cellulose microfiber surface, demonstrating catalytic properties in oxygen reduction reactions. This kind of research highlights the potential of porphyrin complexes in catalysis and material science (S. Dias et al., 2002).
2. Biochemical Interactions and Applications
Certain poly(amido-amine)s, which share structural similarities with the queried compound, have been studied for their biological properties, including interactions with cellular components and potential as drug delivery systems. The study of these compounds sheds light on the biochemical and medicinal applications of structurally complex molecules (P. Ferruti et al., 2000).
3. Material Science and Engineering
Research has also been conducted on the synthesis and properties of materials like furan-based poly(esteramide)s and Pt(II) complexes of polydentate ligands. These studies contribute to our understanding of material properties and potential applications in various industries, from plastics to electronics (Rania Triki et al., 2013), (Yakup Baran et al., 2012).
4. Environmental Sensing and Analysis
Some research has focused on the development of sensors and analytical techniques, such as the use of novel twin-tailed oxy-diester functionalized surfactants for biomolecule interaction studies. These findings are relevant for environmental monitoring, pharmaceuticals, and cosmetic industries (I. A. Bhat et al., 2017).
properties
CAS RN |
126265-02-9 |
|---|---|
Product Name |
Ethanaminium, 2,2'-((7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-diyl)bis((1-oxo-3,1-propanediyl)oxy))bis(N,N,N-trimethyl- |
Molecular Formula |
C44H58N6O42+ |
Molecular Weight |
734.9849 |
IUPAC Name |
Ethanaminium, 2,2'-((7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-diyl)bis((1-oxo-3,1-propanediyl)oxy))bis(N,N,N-trimethyl- |
InChI |
InChI=1S/C44H58N6O4/c1-13-31-27(3)35-23-36-29(5)33(15-17-43(51)53-21-19-49(7,8)9)41(47-36)26-42-34(16-18-44(52)54-22-20-50(10,11)12)30(6)38(48-42)25-40-32(14-2)28(4)37(46-40)24-39(31)45-35/h13-14,23-26,45,48H,1-2,15-22H2,3-12H3/q+2/b35-23-,36-23-,37-24-,38-25-,39-24-,40-25-,41-26-,42-26- |
InChI Key |
SZVCACWJGMWXEL-XGAKKYBISA-N |
SMILES |
CC1=C(CCC(OCC[N+](C)(C)C)=O)/C2=C/C3=C(CCC(OCC[N+](C)(C)C)=O)C(C)=C(N3)/C=C4C(C=C)=C(C)C(/C=C5C(C=C)=C(C)/C(N/5)=C/C1=N2)=N/4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PH 1008; PH1008; PH-1008 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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